Cas no 932382-18-8 (N,N-diethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-Pyridinecarboxamide)

• Product Name: N,N-diethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-Pyridinecarboxamide
• CAS No: 932382-18-8
• MF: C₁₆H₂₅BN₂O₃
• MW: 304.192304372787
• MDL: MFCD12974869
• CID: 1091875
• PubChem ID: 16110854
• Update Time: 2025-11-01

N,N-diethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-Pyridinecarboxamide Chemical and Physical Properties

Names and Identifiers

• N,N-diethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-Pyridinecarboxamide
• N,N-DIETHYL-4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PICOLINAMIDE
• DTXSID40582991
• N,N-Diethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)nicotinamide
• MFCD12974869
• 932382-18-8
• N,N-Diethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine-3-carboxamide
• 3-(Diethylcarbamoyl)pyridine-4-boronic acid pinacol ester

• MDL： MFCD12974869
• Inchi： 1S/C16H25BN2O3/c1-7-19(8-2)14(20)12-11-18-10-9-13(12)17-21-15(3,4)16(5,6)22-17/h9-11H,7-8H2,1-6H3
• InChI Key： LEZXVYUDYOCPGO-UHFFFAOYSA-N
• SMILES： O1B(C2C=CN=CC=2C(N(CC)CC)=O)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 304.19600
• Monoisotopic Mass: 304.1958228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.7Ų

Experimental Properties

• PSA: 51.66000
• LogP: 1.86280

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on N,N-diethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-Pyridinecarboxamide

N,N-Diethyl-4-(4,4,5,5-Tetramethyl-1,3,2-Dioxaborolan-2-Yl)-3-Pyridinecarboxamide: A Comprehensive Overview

N,N-Diethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-pyridinecarboxamide, commonly referenced by its CAS number CAS No. 932382-18-8, is a compound of significant interest in contemporary chemical research. This compound belongs to the class of pyridine derivatives and incorporates a dioxaborolane moiety, which is known for its unique electronic properties and reactivity. The molecule's structure is characterized by a pyridine ring substituted with a carboxamide group at the 3-position and a dioxaborolane substituent at the 4-position. Additionally, the diethyl groups attached to the nitrogen atom of the carboxamide group contribute to the compound's overall stability and solubility.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyridine derivative. Recent advancements in synthetic methodologies have enabled researchers to achieve higher yields and better purity levels. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of the dioxaborolane moiety. This approach not only enhances reaction efficiency but also reduces the environmental footprint by minimizing solvent usage.

One of the most intriguing aspects of N,N-diethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-pyridinecarboxamide is its potential application in materials science. The dioxaborolane group is known to exhibit interesting magnetic properties due to its boron-centered structure. Recent studies have explored its use in designing novel magnetic materials for applications in data storage and quantum computing. Furthermore, the compound's electronic properties make it a promising candidate for organic electronics.

In the field of pharmacology, this compound has shown potential as a lead molecule for drug development. Its pyridine ring provides a rigid framework that can be further functionalized to target specific biological pathways. For example, researchers have investigated its ability to inhibit certain enzymes involved in neurodegenerative diseases. The diethyl groups on the nitrogen atom enhance lipophilicity, which is crucial for drug delivery across biological membranes.

The incorporation of boron-containing moieties into organic compounds has also sparked interest in their catalytic applications. The dioxaborolane group in this compound can act as a Lewis acid catalyst in various organic reactions. Recent studies have demonstrated its effectiveness in promoting cross-coupling reactions under mild conditions. This property makes it a valuable tool in green chemistry and sustainable synthesis.

From an environmental standpoint, CAS No. 932382-18-8 exhibits low toxicity and biodegradability under controlled conditions. Its environmental impact has been assessed through life cycle analysis (LCA), which highlights its potential as an eco-friendly alternative to traditional chemical compounds used in industrial applications.

In conclusion, N,N-diethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-pyridinecarboxamide represents a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for further research and development. As advancements in synthetic chemistry continue to unfold, this compound is poised to play an increasingly important role in both academic and industrial settings.